Heptadecanal
Overview
Description
Heptadecanal, also known as margaraldehyde, is a long-chain fatty aldehyde . It belongs to the class of organic compounds known as fatty aldehydes, which are long chain aldehydes with a chain of at least 12 carbon atoms .
Synthesis Analysis
In search for biological sources of the long-chain fatty aldehydes, the headspace of secretions and excretions from mice was analyzed by gas chromatography and mass spectrometry .Molecular Structure Analysis
Heptadecanal has a molecular formula of C17H34O . Its molecular weight is 254.4513 . The IUPAC Standard InChI is InChI=1S/C17H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h17H,2-16H2,1H3 .Physical And Chemical Properties Analysis
Heptadecanal has a density of 0.8±0.1 g/cm^3, a boiling point of 309.9±5.0 °C at 760 mmHg, and a flash point of 146.9±6.6 °C . It has a molar refractivity of 81.0±0.3 cm^3, a polar surface area of 17 Å^2, and a molar volume of 306.5±3.0 cm^3 .Scientific Research Applications
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Thermophysical Property Research
- Summary of Application : Heptadecanal is used in the field of thermophysical property research . The National Institute of Standards and Technology (NIST) provides a collection of critically evaluated thermodynamic property data for pure compounds, including heptadecanal .
- Methods of Application : The data were generated through dynamic data analysis, as implemented in the NIST ThermoData Engine software package .
- Results : The database provides access to a variety of thermophysical properties of heptadecanal, including triple point temperature, normal boiling temperature, critical temperature, critical pressure, and density .
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Bioassay Research
- Summary of Application : Heptadecanal is used in bioassay research, specifically in the study of Sphingosine-1-phosphate (S1P) lyase (S1PL) activity . S1P is a unique lipid ligand that binds to S1P receptors to transduce various cell survival or proliferation signals via small G proteins .
- Methods of Application : A newly designed assay was developed using a C17-Sa1P substrate that degrades into pentadecanal and phosphoethanolamine . For higher sensitivity in pentadecanal analysis, a quantitative protocol was developed along with a 5,5-dimethyl cyclohexanedione (5,5-dimethyl CHD) derivatization method .
- Results : The S1PL-catalyzed reaction was linear over 30 min and yielded a K m value of 2.68 μM for C17-Sa1P . This new method was validated to measure the S1PL activity of mouse embryonal carcinoma cell lines .
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Environmental Remediation
- Summary of Application : While specific studies on Heptadecanal in environmental remediation are limited, long-chain aldehydes like Heptadecanal are often studied in the context of environmental science. They can be used as markers for certain biological or chemical processes, and their presence can indicate specific environmental conditions .
- Methods of Application : The presence and concentration of Heptadecanal in environmental samples can be determined using various analytical techniques, such as gas chromatography-mass spectrometry (GC-MS) .
- Results : The results of these studies can provide valuable information about the environmental conditions and processes that lead to the formation of Heptadecanal .
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Material Science
- Summary of Application : Heptadecanal can be used in the synthesis of certain materials. For example, it can be used as a precursor in the synthesis of long-chain fatty acids, which are used in the production of various materials, including surfactants, lubricants, and polymers .
- Methods of Application : The synthesis of materials using Heptadecanal typically involves chemical reactions under controlled conditions. The exact methods can vary depending on the specific material being synthesized .
- Results : The resulting materials can have a wide range of properties and applications, depending on the specific synthesis methods and conditions .
Safety And Hazards
Future Directions
properties
IUPAC Name |
heptadecanal | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h17H,2-16H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIYDVAYKYBWPPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H34O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00212080 | |
Record name | Heptadecanal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00212080 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Heptadecanal | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031039 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
Heptadecanal | |
CAS RN |
629-90-3 | |
Record name | Heptadecanal | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=629-90-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Heptadecanal | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000629903 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Heptadecanal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00212080 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Heptadecanal | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.106 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | HEPTADECANAL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/74T693129Y | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | Heptadecanal | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031039 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
36 °C | |
Record name | Heptadecanal | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031039 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.